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De(methylenedioxy)danuphylline
For Researchers, Scientists, and Drug Development Professionals

Introduction
11,12-De(methylenedioxy)danuphylline is an indole alkaloid isolated from the plant Kopsia

officinalis, a species known for producing a diverse array of biologically active compounds.

While specific research on the biological activities of 11,12-De(methylenedioxy)danuphylline
is limited, the broader family of alkaloids from Kopsia officinalis has demonstrated significant

potential in various therapeutic areas, including oncology and inflammatory diseases. This

guide provides a summary of the known information on 11,12-
De(methylenedioxy)danuphylline and contextualizes its potential by detailing the properties

and experimental protocols of related alkaloids from the same source.
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Parameter Value Reference

CAS Number 888482-17-5 [1][2]

Molecular Formula C₂₃H₂₆N₂O₆

Compound Type Indole Alkaloid [3]

Source Branches of Kopsia officinalis [4]

Physical Description Crystalline solid [4]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[4]

Biological Activity of Related Kopsia officinalis
Alkaloids
Extensive research into the chemical constituents of Kopsia officinalis has revealed a number

of alkaloids with potent biological activities. While data for 11,12-
De(methylenedioxy)danuphylline is not yet available, the following tables summarize the

activities of other alkaloids isolated from the same plant, offering a perspective on the potential

therapeutic applications of this class of compounds.

Cytotoxic Activity of Kopsia officinalis Alkaloids
Several studies have highlighted the cytotoxic effects of alkaloids from Kopsia officinalis

against various cancer cell lines.
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Compound Cell Line IC₅₀ (µM) Reference

Kopsiaffine A A549 (Lung) < 20 [5][6][7]

Kopsiaffine C A549 (Lung) < 10 [7]

Valparicine
KB (Oral Epidermoid

Carcinoma)
13.0 [8]

Valparicine
Jurkat (T-cell

leukemia)
0.91 [8]

Arboloscine
KB (Oral Epidermoid

Carcinoma)
Moderate [8]

Vincadifformine
KB (Oral Epidermoid

Carcinoma)
Moderate [8]

Anti-inflammatory and Analgesic Activity of Kopsia
officinalis Alkaloids
A number of monoterpenoid indole alkaloids from Kopsia officinalis have been evaluated for

their anti-inflammatory and analgesic properties.[9]

Compound In Vivo Model Effect Reference

12-hydroxy-19(R)-

hydroxy-ibophyllidine

Acetic acid-stimulated

writhing (mice)

Significant decrease

in writhing
[9]

11,12-

methylenedioxykopsin

aline N4-oxide

Acetic acid-stimulated

writhing (mice)

Significant decrease

in writhing
[9]

Kopsinic acid
Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema
[9]

(-)-kopsinilam
Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema
[9]

Normavacurine-21-

one

Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema
[9]
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Immunosuppressive Activity of Rhazinilam from Kopsia
officinalis

Parameter Cell Type IC₅₀ (µM) Effect Reference

Inhibition of

proliferation
Human T cells 1.0

Significant

inhibition
[10]

Inhibition of

proliferation
Human PBMCs 1.1

Significant

inhibition
[10]

Cell Cycle Arrest Human T cells -
Arrest in G₂/M

phase
[10]

Cytokine

Production
Activated T cells -

Inhibition of

proinflammatory

cytokines

[10]

Experimental Protocols
Detailed methodologies for the isolation and biological evaluation of alkaloids from Kopsia

officinalis are crucial for reproducible research. The following are generalized protocols based

on published studies.

General Isolation and Purification of Alkaloids from
Kopsia officinalis
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Figure 1. General Workflow for Alkaloid Isolation.

Plant Material Collection
(e.g., leaves, stems, bark)

Drying and Grinding

Extraction
(e.g., with 95% EtOH)

Solvent Evaporation
(under reduced pressure)

Acid-Base Partitioning
(to separate alkaloids)

Crude Alkaloid Extract

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Pure Alkaloid Compounds

Structural Elucidation
(NMR, Mass Spectrometry)
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Figure 2. MTT Assay Workflow.

Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat cells with various concentrations
of the test compound

Incubate for a specified period
(e.g., 48-72 hours)

Add MTT solution to each well

Incubate for 4 hours
(Formation of formazan crystals)

Add solubilization solution
(e.g., DMSO)

Measure absorbance at a specific wavelength
(e.g., 570 nm)

Calculate cell viability and IC₅₀ values
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Figure 3. In Vitro Anti-inflammatory Assay.

Culture RAW 264.7 macrophage cells

Pre-treat cells with test compounds

Stimulate with Lipopolysaccharide (LPS)

Incubate for a defined period

Collect cell culture supernatant

Measure levels of inflammatory mediators
(e.g., COX-2, IL-1β, TNF-α) using ELISA

Determine the inhibitory effect of the compounds
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Figure 4. Acetic Acid-Induced Writhing Test.

Administer test compound or vehicle to mice

Wait for absorption period (e.g., 30 min)

Inject acetic acid solution intraperitoneally

Observe and count the number of writhes
over a specific time period

Compare the number of writhes in the treated group
to the control group

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 11,12-De(methylenedioxy)danuphylline | 888482-17-5 [chemicalbook.com]

2. 11,12-De(methylenedioxy)danuphylline | 888482-17-5 | NKB48217 [biosynth.com]

3. medchemexpress.com [medchemexpress.com]

4. 11,12-De(methylenedioxy)danuphylline | CAS 888482-17-5 | ScreenLib [screenlib.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15560941?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560941?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82519214.htm
https://www.biosynth.com/p/NKB48217/888482-17-5-1112-demethylenedioxydanuphylline
https://www.medchemexpress.com/11-12-de-methylenedioxy-danuphylline.html
https://screenlib.com/11-12-De-methylenedioxy-danuphylline-97456.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Cytotoxic monoterpenoid indole alkaloids from the aerial parts of Kopsia officinalis -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Cytotoxic monoterpenoid indole alkaloids from the aerial parts of Kopsia officinalis - Xi'an
Jiaotong University [scholar.xjtu.edu.cn:443]

7. tandfonline.com [tandfonline.com]

8. pubs.acs.org [pubs.acs.org]

9. Anti-inflammatory and analgesic monoterpenoid indole alkaloids of Kopsia officinalis -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. ["11,12-De(methylenedioxy)danuphylline" CAS number
and molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-
cas-number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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